5,6-Dichloro-2-iodopyridin-3-ol
Overview
Description
5,6-Dichloro-2-iodopyridin-3-ol is a chemical compound with the molecular formula C5H2Cl2INO . It has a molecular weight of 289.89 . The compound is a white to yellow solid .
Molecular Structure Analysis
The InChI code for 5,6-Dichloro-2-iodopyridin-3-ol is 1S/C5H2Cl2INO/c6-2-1-3(10)5(8)9-4(2)7/h1,10H . This indicates that the molecule consists of a pyridine ring with chlorine atoms at the 5 and 6 positions, an iodine atom at the 2 position, and a hydroxyl group at the 3 position.Physical And Chemical Properties Analysis
5,6-Dichloro-2-iodopyridin-3-ol is a white to yellow solid . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Unexpected Formation of Iodo[1,3]dioxolo[4,5-c]pyridines
The unexpected one-step formation of iodo[1,3]dioxolo[4,5-c]pyridine derivatives was discovered during attempts to prepare functionalized 5-iodopyridine derivatives. This process involved the conversion of 3-alkoxypyridin-4-ols into corresponding 5-iodo compounds, achieved through a reaction with iodine under basic conditions. This radical process, known as the Hofmann–Löffler–Freytag reaction, highlights the chemical flexibility and reactivity of pyridine derivatives, suggesting potential applications in synthesizing pyridine-containing macrocycles (Lechel et al., 2012).
Selective Functionalization of Dichloropyridines
Research on the selective functionalization of dichloropyridines at various sites has shown that compounds like 2,3-dichloropyridine and 2,5-dichloro-4-(lithiooxy)pyridine undergo site-specific deprotonation. This study provides insights into the strategic manipulation of dichloropyridine reactivity, underscoring the importance of choosing suitable reagents for achieving desired functionalization, which could be crucial for synthesizing complex organic molecules (Marzi, Bigi, & Schlosser, 2001).
Synthesis of Imidazo[1,2-a]pyridines
Imidazopyridine scaffolds, recognized for their broad applications in medicinal chemistry and material science, can be synthesized from easily available chemicals. The synthesis strategies include condensation, multicomponent reactions, and oxidative coupling, highlighting the structural versatility and significance of pyridine derivatives in various branches of chemistry (Bagdi, Santra, Monir, & Hajra, 2015).
Safety and Hazards
The compound has been labeled with an exclamation mark pictogram, indicating that it may cause less serious health effects or damage to the environment . The hazard statements associated with it are H302, H315, H320, and H335 , which indicate that it may be harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation, respectively .
properties
IUPAC Name |
5,6-dichloro-2-iodopyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2INO/c6-2-1-3(10)5(8)9-4(2)7/h1,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQXRSJHWPDFEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1Cl)Cl)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001304075 |
Source
|
| Record name | 5,6-Dichloro-2-iodo-3-pyridinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001304075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
188057-54-7 |
Source
|
| Record name | 5,6-Dichloro-2-iodo-3-pyridinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=188057-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6-Dichloro-2-iodo-3-pyridinol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001304075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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